Cas no 2248374-90-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate
• CAS No: 2248374-90-3
• MF: C₂₂H₁₂N₂O₅
• MW: 384.34108543396
• CID: 6042920
• PubChem ID: 165727953
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248374-90-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate
• EN300-6523952

• Inchi： 1S/C22H12N2O5/c25-19-14-8-3-4-11-17(14)23-18-15(19)9-5-10-16(18)22(28)29-24-20(26)12-6-1-2-7-13(12)21(24)27/h1-11H,(H,23,25)
• InChI Key： IGNZLHYXPQYKGG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C(C3C=CC=CC=3NC=21)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 384.07462149g/mol
• Monoisotopic Mass: 384.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate (CAS No. 2248374-90-3) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate (CAS No. 2248374-90-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally complex molecule, it has garnered significant attention in the field of chemical biology due to its unique scaffold and potential biological activities. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications in medicinal chemistry and drug discovery.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate is characterized by the presence of two key heterocyclic systems: the isoindole and acridine moieties. The isoindole ring system is known for its stability and ability to participate in various hydrogen bonding interactions, making it a valuable component in designing bioactive molecules. Meanwhile, the acridine moiety is renowned for its role in photodynamic therapy and as a scaffold for anticancer agents due to its ability to intercalate with DNA. The combination of these two systems in a single molecule suggests a synergistic effect that could enhance biological activity.

In recent years, there has been growing interest in developing novel derivatives of acridine and isoindole for therapeutic applications. The presence of the 1,3-dioxo functional group in this compound introduces additional reactivity, allowing for further derivatization and customization. This has opened up possibilities for designing molecules with tailored properties for specific biological targets. For instance, studies have shown that acridine derivatives can exhibit potent effects on topoisomerases and other DNA-binding proteins, making them promising candidates for cancer treatment.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-4-carboxylate is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets to uncover new therapeutic mechanisms. Notably, preliminary studies suggest that this compound may inhibit the activity of certain kinases involved in cell proliferation and survival. This aligns with the broader trend in oncology research to develop small-molecule inhibitors that disrupt aberrant signaling pathways in cancer cells.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step process involves constructing the isoindole core followed by functionalization with the acridine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies are critical in ensuring that the final product retains its intended biological activity without unwanted side effects.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have helped elucidate its binding modes with biological targets at an atomic level. This has not only enhanced our understanding of its mechanism of action but also guided the design of more potent derivatives. For instance, virtual screening techniques have been used to identify structural analogs with improved affinity for specific protein targets.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxyo-octahydroacridinecarboxylic acid are another area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and bioavailability profiles when administered orally or intravenously. These findings are encouraging as they indicate that it may be suitable for clinical translation.

Furthermore, the environmental impact of synthesizing and using this compound has been considered by researchers aiming to develop greener chemical processes. Efforts have been made to optimize synthetic routes using sustainable reagents and reducing waste generation. These initiatives are part of a broader movement towards sustainable pharmaceutical development that balances efficacy with environmental responsibility.

The future directions for research on 1-oxyso-octahydroacridinecarboxylic acid derivative are promising and multifaceted. Continued exploration of its biological activities will be essential to uncover new therapeutic applications beyond cancer treatment. Additionally, interdisciplinary approaches combining chemistry with bioinformatics and machine learning may accelerate the discovery process by predicting novel drug candidates from existing scaffolds.

In conclusion,CAS No 2248374 90 3 stands out as a structurally intriguing molecule with significant potential in chemical biology and drug discovery。 Its unique combination of heterocyclic systems offers opportunities for designing molecules with enhanced biological activity。 As research progresses， it is likely that this compound will play an increasingly important role in developing next-generation therapeutics。 The ongoing efforts to optimize its synthesis， understand its mechanism of action， and evaluate its pharmacokinetic properties are testament to its promise as a lead compound。